3-[(4-Methylpyrimidin-2-yl)amino]benzoic acid

• IUPAC Name: 3-[(4-methylpyrimidin-2-yl)amino]benzoic acid
• InChI: InChI=1S/C12H11N3O2/c1-8-5-6-13-12(14-8)15-10-4-2-3-9(7-10)11(16)17/h2-7H,1H3,(H,16,17)(H,13,14,15)
• InChI Key: MOYTUSIFWRQZSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)NC2=CC=CC(=C2)C(=O)O
• Molecular Formula: C12H11N3O2
• Molecular Weight: 229.23 g/mol
• CAS RN: 1285476-29-0

Description

“3-[(4-Methylpyrimidin-2-yl)amino]benzoic acid” is a chemical compound with the molecular formula C12H11N3O2. It has a molecular weight of 229.23. It is a powder at room temperature.

Molecular Structure Analysis

The molecular structure of “3-[(4-Methylpyrimidin-2-yl)amino]benzoic acid” consists of a benzoic acid moiety linked to a 4-methylpyrimidin-2-yl group via an amino bridge. The InChI code for this compound is 1S/C12H11N3O2/c1-8-5-6-13-12(14-8)15-10-4-2-3-9(7-10)11(16)17/h2-7H,1H3,(H,16,17)(H,13,14,15).

Physical And Chemical Properties Analysis

“3-[(4-Methylpyrimidin-2-yl)amino]benzoic acid” is a powder at room temperature. It has a molecular weight of 229.23. More specific physical and chemical properties such as solubility, melting point, and boiling point are not available in the literature.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Novel Compounds : 3-Methylisoxazol-5(4H)-one/2-hydroxy/mercapto-6-methylpyrimidin-4(5H)-one/3-methyl-1-substituted-1H-pyrazol-5(4H)-one substituted benzimidazole derivatives were synthesized from o-phenylenediamine and p-amino benzoic acid. These compounds showed significant analgesic, anti-inflammatory, and antimicrobial activity (Chikkula & Sundararajan, 2017).

• Crystallography and Structural Analysis : Studies have been conducted to investigate the structure of triorganostannyl esters of 3- and 4-[1-pyridin-2-yl-methylidene]- and 3,5-bis-[1-pyridin-2-yl-methylidene]-benzoic acids, revealing insights into their physicochemical properties and coordination to metal centers (Tzimopoulos et al., 2010).

Molecular Complexes and Interaction Studies

• Non-Covalent Synthesis of Ionic and Molecular Complexes : Research on the non-covalent synthesis of ionic and molecular complexes of substituted 2-aminopyrimidines with benzoic acid in crystalline solid phase has been reported. This includes the formation of proton transfer complexes and hydrogen-bonded molecular complexes (Goswami et al., 2008).

Applications in Biological Studies

• Biocompatible Chemosensors for pH : Studies have developed compounds that act as fluorescent chemosensors for pH, differentiating between normal cells and cancer cells. These compounds were synthesized from 4-methyl-2,6-diformylphenol and appropriate aminopyridines (Dhawa et al., 2020).

• Drug-like Properties of 2-Aminopyrimidines : Research on a series of 2,4-diamino- and 2,4,6-triaminopyrimidine derivatives revealed their binding affinity to human histamine receptors. These studies highlight their potential as drug candidates with favorable drug-likeness properties (Sadek et al., 2014).

• Antimicrobial Activity : Schiff base derived from 4-amino-N-(4-methylpyrimidin-2-yl)benzene sulfonamide has been synthesized and showed potent antibacterial and antifungal activity. Molecular modeling studies supported the understanding of its interactions (Othman et al., 2019).

• Hydrogen Bonding Studies : Investigations into the hydrogen bonding in compounds like 2-amino-4-methoxy-6-methylpyrimidine and its derivatives have provided insights into the molecular interactions critical for pharmaceutical applications (Glidewell et al., 2003).

Safety and Hazards

The safety information for “3-[(4-Methylpyrimidin-2-yl)amino]benzoic acid” indicates that it may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using protective gloves/protective clothing/eye protection/face protection (P280), and if in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing (P305+P351+P338).

Mechanism of Action

Target of Action

The primary targets of 3-[(4-Methylpyrimidin-2-yl)amino]benzoic acid are currently unknown

Mode of Action

It’s known that the compound forms hydrogen bonds with its targets, which could potentially alter their function .

Biochemical Pathways

Compounds with similar structures have been used in the design of biologically active compounds, including antiviral and antitumor agents .

Result of Action

The molecular and cellular effects of 3-[(4-Methylpyrimidin-2-yl)amino]benzoic acid’s action are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors can include pH, temperature, and the presence of other molecules.